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Abstract

N-Ethylacetanilide, with a CAS number of 529-65-7, is an organic compound belonging to the
acetanilide class. This technical guide provides a detailed overview of its chemical and physical
properties, methods for its synthesis and purification, and analytical techniques for its
characterization. While historical applications include its use as a camphor substitute in
nitrocellulose, this document aims to consolidate the available technical data to support further
research and development. It is important to note that, despite a thorough review of scientific
literature, specific information regarding the biological activity, mechanism of action, and
associated signaling pathways of N-Ethylacetanilide is not currently available. This guide
presents adaptable experimental protocols and key data to facilitate future investigations into
this compound.

Chemical and Physical Properties

N-Ethylacetanilide is a solid at room temperature. A comprehensive summary of its known
chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N-Ethylacetanilide
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Property Value Source(s)

IUPAC Name N-ethyl-N-phenylacetamide [1]

Acetanilide, N-ethyl-;
Synonyms Acetethylanilide; [21[3]1[41[5]

Ethylacetanilide; Mannol

CAS Number 529-65-7 [BI[415161[71
Molecular Formula C10H13NO 3114151161
Molecular Weight 163.22 g/mol [6][8]
Appearance Solid Hoffman Fine Chemicals
Melting Point 55°C [6][8]

Boiling Point 245.4 - 260 °C at 760 mmHg [6][8]
Density 1.035 g/cm3 [6]1[8]

Flash Point 101.4°C [618]
Refractive Index 1.545 [8]

Vapor Pressure 0.0288 mmHg at 25°C [6]

LogP (Octanol/Water Partition

Coefficient) 1.49 - 2.05940 [6][9]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

C);untg p ! o]
Rotatable Bond Count 2 [6]

Exact Mass 163.099714038 [6]
Complexity 150 [6]

Experimental Protocols
Synthesis of N-Ethylacetanilide

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylacetanilide
https://www.chemeo.com/cid/60-295-8/Acetamide-N-ethyl-N-phenyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=C529657&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C529657&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H13NO/c1-3-11(9(2)12)10-7-5-4-6-8-10/h4-8H%2C3H2%2C1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C529657&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C529657&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H13NO/c1-3-11(9(2)12)10-7-5-4-6-8-10/h4-8H%2C3H2%2C1-2H3
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://hoffmanchemicals.com/products/529-65-7-n-ethylacetanilide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C529657&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C529657&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H13NO/c1-3-11(9(2)12)10-7-5-4-6-8-10/h4-8H%2C3H2%2C1-2H3
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.echemi.com/produce/pr230616174522-acetamide-n-ethyl-n-phenyl.html
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.echemi.com/produce/pr230616174522-acetamide-n-ethyl-n-phenyl.html
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.echemi.com/produce/pr230616174522-acetamide-n-ethyl-n-phenyl.html
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.echemi.com/produce/pr230616174522-acetamide-n-ethyl-n-phenyl.html
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.echemi.com/produce/pr230616174522-acetamide-n-ethyl-n-phenyl.html
https://www.echemi.com/produce/pr230616174522-acetamide-n-ethyl-n-phenyl.html
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://sielc.com/acetamide-n-ethyl-n-phenyl
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.lookchem.com/ProductWholeProperty_LCPL514600.htm
https://www.benchchem.com/product/b1213863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A common method for the synthesis of N-substituted acetanilides is the acetylation of the
corresponding N-substituted aniline. The following is an adaptable protocol for the synthesis of
N-Ethylacetanilide from N-ethylaniline and acetic anhydride.

Materials:

N-ethylaniline

e Acetic anhydride

» Glacial acetic acid (optional, as solvent)
e Sodium bicarbonate solution (saturated)
« Distilled water

e Ice

o Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

o Beaker

e Bichner funnel and flask

 Filter paper

Procedure:

 In a round-bottom flask, dissolve N-ethylaniline in a minimal amount of glacial acetic acid. If
proceeding neat, place the N-ethylaniline directly in the flask.

e Cool the flask in an ice bath with continuous stirring.

o Slowly add a slight molar excess (e.g., 1.1 equivalents) of acetic anhydride to the cooled
solution via a dropping funnel. Maintain the temperature below 10 °C during the addition.
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 After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and continue stirring for 1-2 hours.

e Pour the reaction mixture into a beaker containing a mixture of crushed ice and water.
« Stir the mixture vigorously until a solid precipitate forms.

o Neutralize any excess acid by slowly adding saturated sodium bicarbonate solution until
effervescence ceases.

o Collect the crude N-Ethylacetanilide by vacuum filtration using a Buchner funnel.
» Wash the solid with cold distilled water.

 Air-dry the crude product.

Purification by Recrystallization

The crude N-Ethylacetanilide can be purified by recrystallization to obtain a product of higher
purity.[10][11]

Materials:

e Crude N-Ethylacetanilide

o Ethanol (or other suitable solvent)
« Distilled water

e Erlenmeyer flasks

e Hot plate

e Bichner funnel and flask

 Filter paper

Procedure:
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» Transfer the crude N-Ethylacetanilide to an Erlenmeyer flask.
» Add a minimal amount of a suitable solvent (e.g., ethanol) to the flask.
o Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.[10]

o |f the solution is colored, a small amount of activated charcoal can be added, and the
solution can be subjected to hot filtration.

» Remove the flask from the heat and allow it to cool slowly to room temperature.

e Once at room temperature, place the flask in an ice bath to maximize crystal formation.[12]
e Collect the purified crystals by vacuum filtration using a Buchner funnel.[10]

e Wash the crystals with a small amount of ice-cold solvent.

o Dry the purified crystals, for example, in a desiccator under vacuum.

Analytical Methods
High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of N-Ethylacetanilide.[9][13]

Chromatographic Conditions (Adaptable):

Column: C18 reverse-phase column (e.g., Newcrom R1)[9][13]

o Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of acid (e.qg.,
phosphoric acid or formic acid for MS compatibility).[9][13] The exact ratio should be
optimized for best separation.

» Detection: UV detector at an appropriate wavelength (to be determined by UV-Vis spectral
analysis).

o Flow Rate: To be optimized for the specific column and system.
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« Injection Volume: To be determined based on sample concentration and instrument
sensitivity.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature did not yield any specific studies detailing
the biological activity, mechanism of action, or associated signaling pathways of N-
Ethylacetanilide (CAS 529-65-7). While the broader class of acetanilides has been
investigated for various pharmacological properties, data specific to the N-ethyl derivative is
lacking.

This absence of information presents an opportunity for novel research into the potential
pharmacological or toxicological effects of this compound. Future studies could explore its
activity in various biological assays, such as enzyme inhibition, receptor binding, or cell-based
functional screens, to elucidate any potential therapeutic or adverse effects.

Visualizations

Due to the lack of information on biological pathways or complex experimental workflows for N-
Ethylacetanilide, no signaling pathway or workflow diagrams can be provided at this time.
Should such information become available, Graphviz (DOT language) can be utilized to
generate the required visualizations.

As a placeholder and example of a logical relationship diagram, the following illustrates the
general synthesis and purification workflow described in this guide.
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General Workflow for N-Ethylacetanilide Preparation
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Caption: General workflow for the synthesis and purification of N-Ethylacetanilide.

Safety Information
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N-Ethylacetanilide is classified as a flammable solid, harmful if swallowed, and causes serious
eye irritation.[1][8] Appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

This technical guide consolidates the currently available information on N-Ethylacetanilide
(CAS 529-65-7). While its chemical and physical properties are reasonably well-documented,
and general methods for its synthesis and purification can be adapted, there is a notable
absence of data regarding its biological effects. This represents a significant knowledge gap
and an area ripe for future investigation by researchers in drug discovery and development.
The protocols and data presented herein provide a foundation for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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